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An In-depth Technical Guide to Identifying Feldspar in Thin Section Under Polarized Light

Introduction
The feldspar group of minerals are the most abundant tectosilicates in the Earth's crust,

constituting a significant fraction of most igneous, metamorphic, and many sedimentary rocks.

[1] Accurate identification of feldspar type and composition in thin section is fundamental to

petrology for classifying rocks and interpreting their petrogenesis. This guide provides a

detailed technical overview of the optical properties of feldspars as observed under a

polarizing microscope and outlines a systematic workflow for their identification.

Experimental Protocol: Polarized Light Microscopy
of Feldspars
The primary analytical method for identifying feldspar in thin section is polarized light

microscopy (PLM). This technique utilizes the interaction of polarized light with anisotropic

minerals to reveal key diagnostic features.

Methodology:

Sample Preparation: A standard petrographic thin section (30 µm thickness) of the rock

sample is prepared and mounted on a glass slide.

Plane-Polarized Light (PPL) Observation:
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Place the thin section on the microscope stage.

Engage the lower polarizer only.

Rotate the stage and observe properties such as color, pleochroism, relief, cleavage, and

crystal habit. Feldspars are typically colorless and non-pleochroic with low relief.[2][3][4]

Their cleavage and any visible alteration products should be noted.[5]

Cross-Polarized Light (XPL) Observation:

Engage both the lower polarizer and the upper analyzer (polarizers crossed at 90°).

Rotate the stage and observe interference colors, extinction characteristics, and twinning.

[6] These properties are the most critical for distinguishing between different feldspar
minerals.

Conoscopic Observation (for Optic Angle - 2V):

For suitably oriented crystals, use a high-power objective lens and insert the Bertrand lens

to observe the interference figure.

The optic angle (2V) can be estimated from the separation of the isogyres, which helps

distinguish between different alkali feldspar polymorphs like sanidine and orthoclase.[5]

General Optical Properties of Feldspars
Feldspars share several common optical characteristics that distinguish them as a group

before further differentiation is made.

3.1 Properties in Plane-Polarized Light (PPL)

Color & Pleochroism: Feldspars are typically colorless in thin section and do not exhibit

pleochroism.[3][4]

Relief: Relief is generally low and can be negative or positive relative to the mounting epoxy

(n ≈ 1.54).[3][7] The refractive indices of most feldspars are close to that of quartz.[8]
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Cleavage: Feldspars exhibit two main cleavage directions, {001} (perfect) and {010} (good),

that intersect at nearly 90°.[4][9][10] However, due to the low relief, cleavage may not always

be obvious.[4][5]

Habit: Crystal form ranges from anhedral in plutonic rocks to euhedral, tabular, or lath-like

phenocrysts in volcanic rocks.[3][5][10]

Alteration: A very common characteristic is the alteration to other minerals. This often

manifests as a "cloudy" or "turbid" appearance due to the formation of fine-grained

aggregates of sericite (a white mica) or clay minerals like kaolinite.[3][5][9][11]

3.2 Properties in Cross-Polarized Light (XPL)

Birefringence: Feldspars have low birefringence, showing maximum interference colors of

first-order white, gray, or pale yellow.[3][4][5] This is a key feature that distinguishes them

from many other rock-forming minerals but is similar to quartz.

Twinning: Twinning is the single most important diagnostic feature for identifying feldspars.

Different types of feldspar exhibit characteristic twinning patterns.[2][5]

Identification of Specific Feldspar Minerals
The feldspar group is broadly divided into Alkali Feldspars (potassium- and sodium-rich) and

Plagioclase Feldspars (sodium- and calcium-rich).
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Diagram 1: Classification of the main feldspar mineral groups.

4.1 Plagioclase Feldspar

Plagioclase is a solid solution series between albite (NaAlSi₃O₈) and anorthite (CaAl₂Si₂O₈).[1]

Key Diagnostic Feature: The most characteristic feature is polysynthetic twinning according

to the Albite Law, which appears as multiple, parallel, thin lamellae ("zebra stripes") under

XPL.[1][3] These twin planes are sharp and continuous across the grain.[5]

Other Twinning: Pericline twinning may also be present, sometimes creating a fine cross-

hatched pattern, but it is typically much simpler than that seen in microcline.[1] Carlsbad

simple twins are also possible.[3][12]
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Zoning: Plagioclase in volcanic and hypabyssal rocks often exhibits compositional zoning,

visible as concentric variations in extinction angle under XPL.[7][12] This can be normal

(calcic core to sodic rim), reverse, or oscillatory.[7]

4.2 Alkali Feldspars

This group includes potassium-rich feldspars (K-feldspar) and sodium-rich anorthoclase.

Orthoclase: A medium-temperature K-feldspar common in plutonic rocks.[5]

Twinning: Often untwinned or shows simple twins, most commonly the Carlsbad twin law,

which divides the crystal into two large, interpenetrating segments that extinguish at

different positions.[5][10][12] Manebach and Baveno twins are less common.[9][10]

Appearance: Frequently appears cloudy or turbid due to incipient alteration to kaolinite.[3]

[5]

Microcline: The low-temperature, completely ordered polymorph of K-feldspar, found in

plutonic and metamorphic rocks.[5][9]

Twinning: Its diagnostic feature is a characteristic "tartan" or "cross-hatched" twinning

pattern under XPL.[3][5] This is produced by a combination of Albite and Pericline twin

laws.[12] The twin lamellae are often spindle-shaped and discontinuous.[5]

Sanidine: The high-temperature, disordered polymorph of K-feldspar, typical of volcanic

rocks.[5][13]

Twinning: Usually untwinned or displays simple Carlsbad twinning.[5][9]

Appearance: Tends to be clear and unaltered, often forming euhedral phenocrysts.[5]

Optic Angle (2V): Has a characteristically small 2V angle.[5]

Perthite: This is not a single mineral but an intergrowth texture where albite (plagioclase) has

exsolved as lamellae within a K-feldspar (typically orthoclase or microcline) host.[5] It

appears as irregular, wormy, or patchy stringers of albite within the host grain.[5][9]
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Diagram 2: Logical workflow for identifying feldspars based on twinning.

Data Presentation: Summary of Optical Properties
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Table 1: General Distinguishing Features of Feldspars in Thin Section

Feature
Plagioclase
Feldspar

Orthoclase Microcline Sanidine

Typical

Twinning

Polysynthetic
(Albite Law
"zebra
stripes")[1]

Simple
(Carlsbad Law)
or
untwinned[5]

Cross-hatched
("tartan" or
"gridiron")[5]

Simple
(Carlsbad Law)
or
untwinned[5]

Common Habit

Lath-shaped to

anhedral

tablets[3]

Anhedral to

subhedral[3]
Anhedral[3]

Euhedral to

subhedral

phenocrysts[5]

Alteration

Often

altered/cloudy

(sericitization)[3]

Frequently

cloudy/turbid[3]

[5]

Generally clear
Typically clear

and unaltered[5]

Zoning

Commonly

shows

compositional

zoning[7]

Rare Rare Can show zoning

| Typical Rock Type | Wide range of igneous and metamorphic rocks[3] | Granitic plutonic rocks,

metamorphic rocks[5] | Granitic plutonic rocks, metamorphic rocks[5] | Felsic volcanic rocks[5] |

Table 2: Quantitative Optical Data for Feldspar Minerals

Mineral
Refractive
Indices (α, β,
γ)

Birefringence
(δ)

Optic Angle
(2V)

Optical Sign

Albite 1.527 - 1.534[4] 0.007 - 0.011[4] 75 - 102°[4] Biaxial (+)

Anorthite 1.577 - 1.590[4] 0.012 - 0.013[4] 77 - 90° Biaxial (-)

Orthoclase 1.518 - 1.526 ~0.008 35 - 75°[10] Biaxial (-)[5]

Microcline 1.518 - 1.529[9] ~0.007 65 - 88° Biaxial (-)
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| Sanidine | 1.518 - 1.527 | ~0.007 | 0 - 40° (often very small)[5] | Biaxial (-)[5] |

Advanced Protocol: Michel-Lévy Method for
Plagioclase Composition
For plagioclase, the extinction angle of albite twins can be used to estimate its composition

(i.e., the relative amounts of albite and anorthite).[6]

Methodology:

Select a Suitable Grain: Identify a plagioclase grain cut perpendicular to the {010}

crystallographic plane. This is recognized by finding a grain where both sets of twin lamellae

appear equally sharp and uniformly illuminated as the stage is rotated.[12]

Align with Crosshairs: Rotate the stage until the twin composition planes are parallel to the

North-South crosshair. Note the reading on the goniometer.

Measure Extinction: Rotate the stage first to the right until one set of twin lamellae goes

extinct (becomes black). Record the angle of rotation.

Measure Second Extinction: Return the stage to the starting position. Now rotate the stage to

the left until the other set of twin lamellae goes extinct. Record this angle of rotation.

Compare and Repeat: If the two angles are nearly equal, the orientation is correct.[12]

Repeat this process for several grains to find the maximum extinction angle observed in the

slide.

Determine Composition: Use the measured maximum extinction angle to find the

corresponding Anorthite (%) from a standard Michel-Lévy determination curve.

Plagioclase: Polysynthetic Twinning Microcline: Cross-Hatched Twinning Orthoclase: Simple (Carlsbad) Twinning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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